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Compound Name: Uzansertib

Cat. No.: B608087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uzansertib (also known as INCB053914) is a potent, orally active, and ATP-competitive pan-

PIM kinase inhibitor.[1][2][3] It demonstrates significant activity against all three PIM kinase

isoforms (PIM1, PIM2, and PIM3), which are key serine/threonine kinases involved in cell

survival and proliferation pathways.[4][5] Overexpression of PIM kinases is implicated in

various hematologic malignancies, making Uzansertib a compound of interest for cancer

research and drug development.[4][5] Proper preparation of stock solutions is critical for

accurate and reproducible experimental results. This document provides detailed protocols for

the preparation of Uzansertib stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical and Solubility Data
Uzansertib is available as a free base and as a phosphate salt. It is important to note the

specific form of the compound as solubility can differ. The data presented below is crucial for

preparing accurate stock solutions.
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Property Uzansertib (Free Base) Uzansertib Phosphate

Molecular Formula C₂₆H₂₆F₃N₅O₃ C₂₆H₂₉F₃N₅O₇P

Molecular Weight 513.51 g/mol [1] 611.51 g/mol [6][7]

Appearance White to off-white solid[1] White to off-white solid[8]

Solubility in DMSO 100 mg/mL (194.74 mM)[1]
5 mg/mL (8.18 mM) to 18

mg/mL (29.44 mM)[6][8][9]

Solubility Notes

May require sonication.[1] Use

of newly opened, anhydrous

DMSO is recommended as it is

hygroscopic.[1]

Requires sonication and/or

warming to fully dissolve.[6][9]

Mechanism of Action: PIM Kinase Inhibition
Uzansertib functions by inhibiting the kinase activity of PIM1, PIM2, and PIM3, with IC₅₀ values

of 0.24 nM, 30 nM, and 0.12 nM, respectively.[1][2][7] PIM kinases are downstream effectors of

various signaling pathways, including the JAK/STAT pathway.[4][5] By inhibiting PIM kinases,

Uzansertib prevents the phosphorylation of numerous downstream substrates that are critical

for cell cycle progression, protein synthesis, and the inhibition of apoptosis.[1][4] Key

downstream targets include BAD, p70S6K, S6, and 4E-BP1.[1][3] Inhibition of these pathways

ultimately leads to anti-proliferative effects in various hematologic tumor cell lines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b608087?utm_src=pdf-body-img
https://www.benchchem.com/product/b608087?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. selleck.co.jp [selleck.co.jp]

3. Uzansertib | TargetMol [targetmol.com]

4. researchgate.net [researchgate.net]

5. Preclinical characterization of INCB053914, a novel pan-PIM kinase inhibitor, alone and in
combination with anticancer agents, in models of hematologic malignancies - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. abmole.com [abmole.com]

7. selleckchem.com [selleckchem.com]

8. medchemexpress.com [medchemexpress.com]

9. Uzansertib phosphate | Pim | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes and Protocols for Uzansertib
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solution-preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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